75-75-2

Methanesulfonic acid

In Stock

• CAS RN:
• 75-75-2

• Formula:
• CH4O3S

• InChI:
• InChI=1S/CH4O3S/c1-5(2,3)4/h1H3,(H,2,3,4)

• InChIKey:
• AFVFQIVMOAPDHO-UHFFFAOYSA-N

• Methanesulfonic acid (MSA) is a strong organic acid. The chemical oxidation of dimetyl sulfide in the atmosphere leads to the formation of MSA in large quantities. MSA undergoes biodegradation by forming CO₂ and sulphate. It is considered a green acid as it is less toxic and corrosive in comparison to mineral acids. The aqueous MSA solution has been considered a model electrolyte for electrochemical processes.
  The product is a 70% aqueous solution of methanesulfonic acid (MSA). MSA is a strong organic acid. The chemical oxidation of dimetyl sulfide in the atmosphere leads to the formation of MSA in large quantities. MSA undergoes biodegradation by forming CO₂ and sulphate. It is considered a green acid as it is less toxic and corrosive in comparison to mineral acids. The aqueous MSA solution has been considered a model electrolyte for electrochemical ...

Liriodenine

In Stock

• CAS RN:
• 475-75-2

• Formula:
• C17H9NO3

• InChI:
• InChI=1S/C17H9NO3/c19-16-11-4-2-1-3-10(11)14-13-9(5-6-18-15(13)16)7-12-17(14)21-8-20-12/h1-7H,8H2

• InChIKey:
• MUMCCPUVOAUBAN-UHFFFAOYSA-N

• Liriodenine is an oxoaporphine alkaloid that is 4,5,6,6a-tetradehydronoraporphin-7-one substituted by a methylenedioxy group across positions 1 and 2. It is isolated from Annona glabra and has been shown to exhibit antimicrobial and cytotoxic activities. It has a role as a metabolite, an antineoplastic agent, an antimicrobial agent, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an EC 3.2.1.20 (alpha-glucosidase) inhibitor and an antifungal agent. It is a cyclic ketone, an oxacycle, an organic heteropentacyclic compound, an alkaloid antibiotic and an oxoaporphine alkaloid. It derives from an aporphine.

N-[1-(furan-2-yl)ethyl]-4-nitro-N-pyridin-2-ylbenzamide

• CAS RN:
• 5875-75-2

• Formula:
• C18H15N3O4

• InChI:
• InChI=1S/C18H15N3O4/c1-13(16-5-4-12-25-16)20(17-6-2-3-11-19-17)18(22)14-7-9-15(10-8-14)21(23)24/h2-13H,1H3

• InChIKey:
• BOAXHUFLNOCEAZ-UHFFFAOYSA-N

• N-[1-(furan-2-yl)ethyl]-4-nitro-N-pyridin-2-ylbenzamide is a useful research compound. Its molecular formula is C18H15N3O4 and its molecular weight is 337.3 g/mol. The purity is usually 95%.

2-[2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]propanoylamino]acetic acid

• CAS RN:
• 92175-75-2

• Formula:
• C17H21N3O5S

• InChI:
• InChI=1S/C17H21N3O5S/c1-11(17(23)18-10-16(21)22)19-26(24,25)15-9-5-6-12-13(15)7-4-8-14(12)20(2)3/h4-9,11,19H,10H2,1-3H3,(H,18,23)(H,21,22)

• InChIKey:
• IKCPKYTWSUFCRD-UHFFFAOYSA-N

• 2-[2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]propanoylamino]acetic acid is a useful research compound. Its molecular formula is C17H21N3O5S and its molecular weight is 379.4 g/mol. The purity is usually 95%.

Bismuth;potassium;tetraiodide

In Stock

• CAS RN:
• 39775-75-2

• Formula:
• BiI4K

• InChI:
• InChI=1S/Bi.4HI.K/h;4*1H;/q+3;;;;;+1/p-4

• InChIKey:
• ONBIUAZBGHXJDM-UHFFFAOYSA-J

• Bismuth;potassium;tetraiodide, also known as Bismuth;potassium;tetraiodide, is a useful research compound. Its molecular formula is BiI4K and its molecular weight is 755.697 g/mol. The purity is usually 95%.

6,7-Dimethoxy-1-tetralone

In Stock

• CAS RN:
• 13575-75-2

• Formula:
• C12H14O3

• InChI:
• InChI=1S/C12H14O3/c1-14-11-6-8-4-3-5-10(13)9(8)7-12(11)15-2/h6-7H,3-5H2,1-2H3

• InChIKey:
• YNNJHKOXXBIJKK-UHFFFAOYSA-N

• 6,7-Dimethoxy-1-tetralone reacts with 2-amino-4,5-dimethoxyacetophenone to form 5,6-dihydro-2,3,9,10-tetramethoxybenz[c]acridine.
  
  

2-(2-Furylmethyl)-1,3-dioxoisoindoline-5-carboxylic acid

In Stock

• CAS RN:
• 356575-75-2

• Formula:
• C14H9NO5

• InChI:
• InChI=1S/C14H9NO5/c16-12-10-4-3-8(14(18)19)6-11(10)13(17)15(12)7-9-2-1-5-20-9/h1-6H,7H2,(H,18,19)

• InChIKey:
• VALJDQQNBSEPEW-UHFFFAOYSA-N

• 2-(2-Furylmethyl)-1,3-dioxoisoindoline-5-carboxylic acid is a useful research compound. Its molecular formula is C14H9NO5 and its molecular weight is 271.22 g/mol. The purity is usually 95%.

1-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6,7,8-tetrahydroisoquinoline

Usually In Stock

• CAS RN:
• 872175-75-2

• Formula:
• C16H24BNO3

• InChI:
• InChI=1S/C16H24BNO3/c1-15(2)16(3,4)21-17(20-15)13-10-18-14(19-5)12-9-7-6-8-11(12)13/h10H,6-9H2,1-5H3

• InChIKey:
• NVXFZWYBODECBA-UHFFFAOYSA-N

• 1-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6,7,8-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C16H24BNO3 and its molecular weight is 289.2 g/mol. The purity is usually 95%.

2-(4-((2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)piperazin-1-yl)ethanol

In Stock

• CAS RN:
• 885675-75-2

• Formula:
• C17H24ClN5O2S

• InChI:
• InChI=1S/C17H24ClN5O2S/c18-17-19-14-11-13(12-22-3-1-21(2-4-22)5-8-24)26-15(14)16(20-17)23-6-9-25-10-7-23/h11,24H,1-10,12H2

• InChIKey:
• LYYUYIXQSBTHMM-UHFFFAOYSA-N

• 2-(4-((2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)piperazin-1-yl)ethanol is a useful research compound. Its molecular formula is C17H24ClN5O2S and its molecular weight is 397.9 g/mol. The purity is usually 95%.

2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide

• CAS RN:
• 136575-75-2

• Formula:
• C5H6N2OS

• InChI:
• InChI=1S/C5H6N2OS/c8-9-4-3-7-2-1-6-5(7)9/h1-2H,3-4H2

• InChIKey:
• ROQAGDNERRGLPC-UHFFFAOYSA-N

• 2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide, also known as 2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide, is a useful research compound. Its molecular formula is C5H6N2OS and its molecular weight is 142.18 g/mol. The purity is usually 95%.

1-(4-fluorophenyl)-5-(3-morpholino-3-oxopropyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

In Stock

• CAS RN:
• 953175-75-2

• Formula:
• C18H18FN5O3

• InChI:
• InChI=1S/C18H18FN5O3/c19-13-1-3-14(4-2-13)24-17-15(11-21-24)18(26)23(12-20-17)6-5-16(25)22-7-9-27-10-8-22/h1-4,11-12H,5-10H2

• InChIKey:
• JUNPMKFHRFEEQU-UHFFFAOYSA-N

• 1-(4-fluorophenyl)-5-(3-morpholino-3-oxopropyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C18H18FN5O3 and its molecular weight is 371.372. The purity is usually 95%.

7-Bromopyrazolo[1,5-a]pyridine

In Stock

• CAS RN:
• 885275-75-2

• Formula:
• C7H5BrN2

• InChI:
• InChI=1S/C7H5BrN2/c8-7-3-1-2-6-4-5-9-10(6)7/h1-5H

• InChIKey:
• XVUCNKOQDLZUQY-UHFFFAOYSA-N

• 7-Bromopyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C7H5BrN2 and its molecular weight is 197.03 g/mol. The purity is usually 95%.

2,4-dimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide

In Stock

• CAS RN:
• 704875-75-2

• Formula:
• C9H11N5O2S

• InChI:
• InChI=1S/C9H11N5O2S/c1-6-3-4-8(17(10,15)16)7(2)9(6)14-5-11-12-13-14/h3-5H,1-2H3,(H2,10,15,16)

• InChIKey:
• ZGEJQVRYHPUISD-UHFFFAOYSA-N

• 2,4-dimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C9H11N5O2S and its molecular weight is 253.28 g/mol. The purity is usually 95%.

Cyclopentyl 4-(piperidinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898775-75-2

• Formula:
• C18H25NO

• InChI:
• InChI=1S/C18H25NO/c20-18(16-6-2-3-7-16)17-10-8-15(9-11-17)14-19-12-4-1-5-13-19/h8-11,16H,1-7,12-14H2

• InChIKey:
• IUHXZTQCGQRVJK-UHFFFAOYSA-N

• Cyclopentyl 4-(piperidinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C18H25NO and its molecular weight is 271.4 g/mol. The purity is usually 95%.

Bequinostatin D

• CAS RN:
• 152175-75-2

• Formula:
• C27H22O6

• InChI:
• InChI=1S/C27H22O6/c1-2-3-4-5-13-8-14-6-7-16-17(22(14)20(29)9-13)12-19-24(26(16)32)27(33)23-18(25(19)31)10-15(28)11-21(23)30/h6-12,28-30,32H,2-5H2,1H3

• InChIKey:
• KQPKOQPRDHCAAB-UHFFFAOYSA-N

• Bequinostatin D is a natural product found in Streptomyces with data available.

N2,N4-bis(4-chlorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine dihydrochloride

In Stock

• CAS RN:
• 1179475-75-2

• Formula:
• C19H20Cl4N6O

• InChI:
• InChI=1S/C19H18Cl2N6O.2ClH/c20-13-1-5-15(6-2-13)22-17-24-18(23-16-7-3-14(21)4-8-16)26-19(25-17)27-9-11-28-12-10-27;;/h1-8H,9-12H2,(H2,22,23,24,25,26);2*1H

• InChIKey:
• RZAFFRUBKRWIJY-UHFFFAOYSA-N

• N2,N4-bis(4-chlorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine dihydrochloride is a useful research compound. Its molecular formula is C19H20Cl4N6O and its molecular weight is 490.21. The purity is usually 95%.

4-[(4-Formyl-2,6-diiodophenoxy)methyl]benzonitrile

In Stock

• CAS RN:
• 1797075-75-2

• Formula:
• C15H9I2NO2

• InChI:
• InChI=1S/C15H9I2NO2/c16-13-5-12(8-19)6-14(17)15(13)20-9-11-3-1-10(7-18)2-4-11/h1-6,8H,9H2

• InChIKey:
• OSGMHUHFJXHISC-UHFFFAOYSA-N

• 4-[(4-Formyl-2,6-diiodophenoxy)methyl]benzonitrile is a useful research compound. Its molecular formula is C15H9I2NO2 and its molecular weight is 489.051. The purity is usually 95%.

1-(1-Methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid

In Stock

• CAS RN:
• 2219375-75-2

• Formula:
• C11H14N2O2

• InChI:
• InChI=1S/C11H14N2O2/c1-13-5-3-8(12-13)11-4-2-7(6-11)9(11)10(14)15/h3,5,7,9H,2,4,6H2,1H3,(H,14,15)

• InChIKey:
• PWMGLZNGVTWCMF-UHFFFAOYSA-N

• 1-(1-Methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.245. The purity is usually 95%.

N-[3-Oxo-3-(4,6,7,8-tetrahydro-1H-pyrazolo[4,3-c]azepin-5-yl)propyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2248075-75-2

• Formula:
• C13H18N4O2

• InChI:
• InChI=1S/C13H18N4O2/c1-2-12(18)14-6-5-13(19)17-7-3-4-11-10(9-17)8-15-16-11/h2,8H,1,3-7,9H2,(H,14,18)(H,15,16)

• InChIKey:
• HURDAHVWUVAGFL-UHFFFAOYSA-N

• N-[3-Oxo-3-(4,6,7,8-tetrahydro-1H-pyrazolo[4,3-c]azepin-5-yl)propyl]prop-2-enamide is a useful research compound. Its molecular formula is C13H18N4O2 and its molecular weight is 262.313. The purity is usually 95%.

2-[[1-(1,3-Thiazole-4-carbonyl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile

In Stock

• CAS RN:
• 2379975-75-2

• Formula:
• C16H16N4O2S

• InChI:
• InChI=1S/C16H16N4O2S/c17-8-13-1-4-18-15(7-13)22-9-12-2-5-20(6-3-12)16(21)14-10-23-11-19-14/h1,4,7,10-12H,2-3,5-6,9H2

• InChIKey:
• ZMVZKLQZTZVCHG-UHFFFAOYSA-N

• 2-[[1-(1,3-Thiazole-4-carbonyl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C16H16N4O2S and its molecular weight is 328.39. The purity is usually 95%.

Methyl 2-[(chloroacetyl)amino]-4-phenylthiophene-3-carboxylate

• CAS RN:
• 356568-66-6; 356575-75-2

• Formula:
• C14H12ClNO3S

• InChI:
• InChI=1S/C14H12ClNO3S/c1-19-14(18)12-10(9-5-3-2-4-6-9)8-20-13(12)16-11(17)7-15/h2-6,8H,7H2,1H3,(H,16,17)

• InChIKey:
• QVZIDNLJEOTBPT-UHFFFAOYSA-N

• Methyl 2-[(chloroacetyl)amino]-4-phenylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C14H12ClNO3S and its molecular weight is 309.76. The purity is usually 95%.